Cas no 35763-21-4 (Benzenesulfonamide, 3-nitro-N-(phenylmethyl)-)

• Product Name: Benzenesulfonamide, 3-nitro-N-(phenylmethyl)-
• CAS No: 35763-21-4
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 1477378
• Update Time: 2024-08-24

Benzenesulfonamide, 3-nitro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-nitro-N-(phenylmethyl)-
• 3-nitro-N-(phenylmethyl)benzenesulfonamide
• N-benzyl-3-nitrobenzenesulfonamide

• Inchi： 1S/C13H12N2O4S/c16-15(17)12-7-4-8-13(9-12)20(18,19)14-10-11-5-2-1-3-6-11/h1-9,14H,10H2
• InChI Key： ISVXNQHRTOHOHO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 292.05186

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Melting Point: 95-98 °C
• Boiling Point: 479.6±55.0 °C(Predicted)
• PSA: 89.31
• pka: 9.83±0.30(Predicted)